Cas no 57825-33-9 (phenyl(acetic acid-1-13c))

phenyl(acetic acid-1-13c) structure
Product Name:phenyl(acetic acid-1-13c)
CAS No:57825-33-9
Molecular Formula:C8H8O2
Molecular Weight:137.140577316284
CID:947606
PubChem ID:12198003
phenyl(acetic acid-1-13c) Properties
Names and Identifiers
-
- phenyl(acetic acid-1-13c)
- Phenylacetic acid-carboxy-13C
- [carboxy-13C]-phenylacetic acid
- < 1-(13)C> phenylacetic acid
- < 1-13C> -phenylacetic acid
- < 1-13C> Phenylacetic acid
- 291951_ALDRICH
- 2-phenyl< carboxy-13C> acetic acid
- benzeneacetic-carboxy-(13)C acid
- Phenylacetic acid-1-13C
- phenylacetic acid-13C1
- SCHEMBL13618842
- DTXSID50480050
- Phenylacetic acid-1-13C, 99 atom % 13C
- 57825-33-9
- PHENYL(ACETIC ACID-1-13C)
-
- InChIKey: WLJVXDMOQOGPHL-VJJZLTLGSA-N
- Inchi: InChI=1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i8+1
- SMILES: C1=CC=C(C=C1)CC(=O)O
Computed Properties
- Exact Mass: 137.055784329g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 137.055784329g/mol
- Heavy Atom Count: 10
- Complexity: 114
- Isotope Atom Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Boiling Point: 265 °C(lit.)
- Melting Point: 77-79 °C(lit.)
- Density: 1.089 g/mL at 25 °C
phenyl(acetic acid-1-13c) Related Literature
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Huan Jia,Nazirulmubin Abdul Moomen,Jeanette Leong,Patthara Kongsuphol,Zhi Feng Sherman Lim,Carmen Sze Min Pui,Yuxuan Tan,Ki-Joo Sung Sens. Diagn., 2023,2, 627-631
-
Harriet Struthers,Thomas L. Mindt,Roger Schibli Dalton Trans., 2010,39, 675-696
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Cheng-Peng Li,Jing Chen,Miao Du CrystEngComm, 2010,12, 4392-4402
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Kvar C. L. Black,Ramesh Raliya,Nathan Reed,Rui Tang,Pratim Biswas RSC Adv., 2020,10, 23759-23766
-
Suqin Wu,Quanming Peng,Wenjie Deng,Fengmei Zhi,Mao He,Mingzhan Wang,Jiaqi Wang,Guiming Peng,Shaowen Cao Sustainable Energy Fuels, 2023,7, 4708-4726
-
Honghui Zhang,Hongyan Xu,Tianwen Wang,Sheng Wang RSC Adv., 2023,13, 35683-35688
-
Ni Bin,Luo Yongbin,Liu Yujie,Chen Sheng,Zhang Hailiang New J. Chem., 2015,39, 6568-6577
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Venkata Bharat Ram Boppana,Feng Jiao Chem. Commun., 2011,47, 8973-8975
-
C. Geantet,T. Cseri,M. Vrinat,H. Toulhoat,P. Raybaud Dalton Trans., 2010,39, 8420-8422
-
Annett Riedel,Jakob P. Ley,Sabine Widder,Gerhard E. Krammer Food Funct., 2015,6, 172-184
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